5-Hydroxymethyl-2-methylsulfanyl-benzonitrile

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 5-(hydroxymethyl)-2-methylsulfanylbenzonitrile
• InChI: InChI=1S/C9H9NOS/c1-12-9-3-2-7(6-11)4-8(9)5-10/h2-4,11H,6H2,1H3
• InChI Key: RHFCLQOWTDFWKB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)CO)C#N

Description

5-Hydroxymethyl-2-methylsulfanyl-benzonitrile is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask is charged with 5-formyl-2-methylsulfanyl-benzonitrile (1.0 g, 5.68 mmol) in MeOH (20 mL) and cooled to 0° C. Sodium borohydride (1.07 g, 28.40 mmol) is added and the mixture is stirred at room temperature for 2 h, followed by removal of solvent in vacuo. The residue is re-dissolved in dichloromethane and washed with water twice. The organic layer is dried over sodium sulfate and concentrated in vacuo to afford 5-hydroxymethyl-2-methylsulfanyl-benzonitrile as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 2.57 (s, 3H), 4.70 (d, J=5.1 Hz, 2H), 7.33 (d, J=8.3 Hz, 1H), 7.53 (dd, J=8.3, 1.0 Hz, 1H), 7.62 (s, 1H).